Cas no 1872351-98-8 (2-bromo-N-ethyl-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-bromo-N-ethyl-5-nitrobenzene-1-sulfonamide
• CAS No: 1872351-98-8
• MF: C₈H₉BrN₂O₄S
• MW: 309.137059926987
• CID: 6154329
• PubChem ID: 155100645
• Update Time: 2025-05-27

2-bromo-N-ethyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1872351-98-8
• SCHEMBL22408944
• 2-bromo-N-ethyl-5-nitrobenzene-1-sulfonamide
• EN300-1452964

• Inchi： 1S/C8H9BrN2O4S/c1-2-10-16(14,15)8-5-6(11(12)13)3-4-7(8)9/h3-5,10H,2H2,1H3
• InChI Key： RVUJQTVZFWWWNL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1S(NCC)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.94664g/mol
• Monoisotopic Mass: 307.94664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Additional information on 2-bromo-N-ethyl-5-nitrobenzene-1-sulfonamide

Research Briefing on 2-bromo-N-ethyl-5-nitrobenzene-1-sulfonamide (CAS: 1872351-98-8) in Chemical Biology and Pharmaceutical Applications

2-bromo-N-ethyl-5-nitrobenzene-1-sulfonamide (CAS: 1872351-98-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its bromo and nitro functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems.

Recent studies have focused on the compound's unique chemical properties, including its reactivity and stability under physiological conditions. The presence of both electron-withdrawing (nitro) and electron-donating (ethyl) groups on the benzene ring creates a distinct electronic environment that influences its interactions with biological targets. Researchers have particularly noted its ability to form stable complexes with cysteine residues in proteins, making it a valuable scaffold for covalent inhibitor design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of carbonic anhydrase IX, an enzyme overexpressed in many solid tumors. The study reported an IC50 value of 12.3 nM against the target enzyme, with excellent selectivity over other carbonic anhydrase isoforms. The bromo substituent at the 2-position was found to be crucial for this selective binding, while the nitro group enhanced the compound's membrane permeability.

Another significant application has been in the development of PROTACs (Proteolysis Targeting Chimeras), where 2-bromo-N-ethyl-5-nitrobenzene-1-sulfonamide serves as a versatile warhead for E3 ligase recruitment. A 2024 Nature Chemical Biology publication detailed its use in degrading previously "undruggable" targets, including transcription factors and scaffolding proteins. The compound's sulfonamide moiety proved particularly effective in forming the necessary ternary complexes for targeted protein degradation.

From a synthetic chemistry perspective, recent advances have improved the scalability of 2-bromo-N-ethyl-5-nitrobenzene-1-sulfonamide production. A 2023 Organic Process Research & Development paper described a novel continuous flow synthesis method that increased yield from 68% to 92% while reducing hazardous waste generation. This development has significant implications for the compound's potential transition from research-scale to industrial production.

Ongoing clinical investigations are exploring the compound's pharmacokinetic profile and safety. Preliminary results from Phase I trials (as reported in the 2024 European Journal of Pharmaceutical Sciences) indicate favorable absorption characteristics and an acceptable safety profile at therapeutic doses. However, researchers note the need for further optimization to address moderate hepatic clearance observed in preclinical models.

Future research directions include structural modifications to enhance target selectivity and metabolic stability, as well as exploration of combination therapies. The compound's unique chemical features continue to make it a valuable tool for chemical biology research and a promising candidate for pharmaceutical development across multiple therapeutic areas.